Cas no 492-66-0 (alpha-L-Pyranose-Glucose)

alpha-L-Pyranose-Glucose structure

alpha-L-Pyranose-Glucose structure

Product Name:alpha-L-Pyranose-Glucose

CAS No:492-66-0

Molecular Formula:C₆H₁₂O₆

Molecular Weight:180.156

CID:2042211

PubChem ID:6971003

alpha-L-Pyranose-Glucose Properties

Names and Identifiers

- alpha-L-Pyranose-Glucose
- L-Glucose
- Q27117212
- .ALPHA.-L-GLUCOPYRANOSE
- alpha-L-glucopyranose
- WQZGKKKJIJFFOK-MDMQIMBFSA-N
- alpha-L-glucose
- SCHEMBL3074180
- YGO3M3VI6D
- 492-66-0
- (2R,3S,4R,5R,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
- DTXSID301316421
- I+/--L-Glucopyranose
- inverted exclamation mark-L-glucopyranose
- CHEBI:37630
- UNII-YGO3M3VI6D
- InChIKey： WQZGKKKJIJFFOK-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2
- SMILES： OCC1OC(O)C(O)C(O)C1O

Computed Properties

Exact Mass: 180.06338810g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 180.06338810g/mol
Heavy Atom Count: 12
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.6
Topological Polar Surface Area: 110Å²

alpha-L-Pyranose-Glucose Related Literature

1. Synthesis, biological evaluation and induced fit docking simulation study of d-glucose-conjugated 1H-1,2,3-triazoles having 4H-pyrano[2,3-d]pyrimidine ring as potential agents against bacteria and fungi

Do Son Hai,Nguyen Thi Thu Ha,Do Tien Tung,Nguyen Thi Kim Giang,Nguyen Thi Thu Huong,Hoang Huu Anh,Hoang Thi Kim Van,Vu Ngoc Toan,Duong Ngoc Toan,Nguyen Dinh Thanh New J. Chem. 2022 46 8303
2. Crystal structure of a complex between β-glucopyranose and a macrocyclic receptor with dendritic multicharged water solubilizing chains

Pradeep K. Mandal,Brice Kauffmann,Harry Destecroix,Yann Ferrand,Anthony P. Davis,Ivan Huc Chem. Commun. 2016 52 9355
3. Chemoenzymatic synthesis of carbasugars from iodobenzene

Derek R. Boyd,Narain D. Sharma,Nuria M. Llamas,John F. Malone,Colin R. O'Dowd,Christopher. C. R. Allen Org. Biomol. Chem. 2005 3 1953
4. Synthesis and inhibitory activity against MurA and MurZ enzymes of 4H-pyrano[2,3-d]pyrimidine–1H-1,2,3-triazole hybrid compounds having piperidine and morpholine rings

Dinh Thanh Nguyen,Son Hai Do,Ngoc Toan Vu,Thi Kim Van Hoang,Thi Kim Giang Nguyen,Minh Tri Nguyen,Huu Anh Hoang,Ngoc Toan Duong New J. Chem. 2023 47 11800
5. Imprinting of St?ber particles for chirally-resolved adsorption of target monosaccharides and disaccharides

Suvid Joshi,Hans-Joachim Lehmler,Barbara L. Knutson,Stephen E. Rankin New J. Chem. 2017 41 11525
6. Mechanism and theory of d-glucopyranose homogeneous acid catalysis in the aqueous solution phase

Manik Kumer Ghosh,Mícheál Séamus Howard,Karla Dussan,Stephen Dooley Phys. Chem. Chem. Phys. 2019 21 17993
7. Unravelling the catalytic influence of naturally occurring salts on biomass pyrolysis chemistry using glucose as a model compound: a combined experimental and DFT study

Jyotsna S. Arora,Khursheed B. Ansari,Jia Wei Chew,Paul J. Dauenhauer,Samir H. Mushrif Catal. Sci. Technol. 2019 9 3504
8. Chirality control of a Cu(I)·(phenanthroline)2 complex by a sugar–boronic acid interaction. A preliminary step toward the total chain helicity control by a chain-end sugar-binding

Masashi Yamamoto,Masayuki Takeuchi,Seiji Shinkai,Fumito Tani,Yoshinori Naruta J. Chem. Soc. Perkin Trans. 2 2000 9
9. Chirality control of a Cu(I)·(phenanthroline)2 complex by a sugar–boronic acid interaction. A preliminary step toward the total chain helicity control by a chain-end sugar-binding

Masashi Yamamoto,Masayuki Takeuchi,Seiji Shinkai,Fumito Tani,Yoshinori Naruta J. Chem. Soc. Perkin Trans. 2 2000 9
10. Chirality control of a Cu(I)·(phenanthroline)2 complex by a sugar–boronic acid interaction. A preliminary step toward the total chain helicity control by a chain-end sugar-binding

Masashi Yamamoto,Masayuki Takeuchi,Seiji Shinkai,Fumito Tani,Yoshinori Naruta J. Chem. Soc. Perkin Trans. 2 2000 9

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses

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